GSK-2118436 mesylate GSK-2118436 mesylate Dabrafenib Mesylate(GSK-2118436 Mesylate) is a novel, potent, and selective Raf kinase inhibitor that is capableof inhibiting the kinase activity of wild-type B-Raf, B-RafV600Eand c-Raf with IC50 values of 3.2, 0.8, and 5.0 nM, respectively.IC50 Value: 3.2/0.8/5.0 nM (B-Raf/B-RafV600E/ c-Raf) [1]Target: B-RafV600Ein vitro: Dabrafenib is a novel, potent, and selective Raf kinase inhibitor that is capableof inhibiting the kinase activity of wild-type B-Raf, B-RafV600Eand c-Raf with IC50 values of 3.2, 0.8, and 5.0 nM, respectively.Kinase panel screening for over 270 kinases has indicated that this inhibitor is selective for Raf kinase, with 400 fold selectivitytowards B-Raf over 91% of the other kinases tested. Specificcellular inhibition of B-RafV600E kinase by this inhibitor leadsto decreased ERK phosphorylation and inhibition of cell proliferationby an initial arrest in the G1 phase of the cell cycle, followedby cell death. This inhibition is selective for cancer cellsthat specifically encode the mutation for B-RafV600E [1]. The combination of GSK2118436 and GSK1120212 effectively inhibited cell growth, decreased ERK phosphorylation, decreased cyclin D1 protein, and increased p27(kip1) protein in the resistant clones. Moreover, the combination of GSK2118436 or GSK1120212 with the phosphoinositide 3-kinase/mTOR inhibitor GSK2126458 enhanced cell growth inhibition and decreased S6 ribosomal protein phosphorylation in these clones [2].in vivo: Oral compoundadministration inhibits the growth of B-RafV600E mutant melanoma(A375P) and colon cancer (Colo205) human tumor xenografts, growingsubcutaneously in immuno-compromised mice [1]. We used an accelerated dose titration method, with the first dose cohort receiving 12 mg dabrafenib daily in a 21-day cycle. Once doses had been established, we expanded the cohorts to include up to 20 patients. On the basis of initial data, we chose a recommended phase 2 dose [3].Toxicity: Treatment-related adverse events of grade 3 or worse occurred in 38 (22%) patients. Eleven (6%) patients developed squamous-cell carcinoma (five [6%] patients in cohort A, of whom one also had keratoacanthoma; six [7%] in cohort B). Four grade 4 treatment-related adverse events occurred in cohort A: one blood amylase increase, one convulsion, one lipase increase, and one neutropenia. Two grade 4 events occurred in cohort B: one agranulocytosis and one intracranial haemorrhage. 51 (30%) patients had a serious adverse event. The three most frequent serious adverse events were pyrexia (ten [6%] patients), intracranial haemorrhage (ten [6%]; one treatment-related), and squamous-cell carcinoma (11 [6%]) [4].Clinical trial: BREAK-2: A Study of GSK-2118436 in Previously Treated BRAF Mutant Metastatic Melanoma. Phase 2
Brand Name: Vulcanchem
CAS No.: 1195768-06-9
VCID: VC0002029
InChI: InChI=1S/C23H20F3N5O2S2.CH4O3S/c1-23(2,3)21-30-18(19(34-21)16-10-11-28-22(27)29-16)12-6-4-9-15(17(12)26)31-35(32,33)20-13(24)7-5-8-14(20)25;1-5(2,3)4/h4-11,31H,1-3H3,(H2,27,28,29);1H3,(H,2,3,4)
SMILES: CC(C)(C)C1=NC(=C(S1)C2=NC(=NC=C2)N)C3=C(C(=CC=C3)NS(=O)(=O)C4=C(C=CC=C4F)F)F.CS(=O)(=O)O
Molecular Formula: C₂₄H₂₄F₃N₅O₅S₃
Molecular Weight: 615.67

GSK-2118436 mesylate

CAS No.: 1195768-06-9

Inhibitors

VCID: VC0002029

Molecular Formula: C₂₄H₂₄F₃N₅O₅S₃

Molecular Weight: 615.67

GSK-2118436 mesylate - 1195768-06-9

CAS No. 1195768-06-9
Product Name GSK-2118436 mesylate
Molecular Formula C₂₄H₂₄F₃N₅O₅S₃
Molecular Weight 615.67
IUPAC Name N-[3-[5-(2-aminopyrimidin-4-yl)-2-tert-butyl-1,3-thiazol-4-yl]-2-fluorophenyl]-2,6-difluorobenzenesulfonamide;methanesulfonic acid
Standard InChI InChI=1S/C23H20F3N5O2S2.CH4O3S/c1-23(2,3)21-30-18(19(34-21)16-10-11-28-22(27)29-16)12-6-4-9-15(17(12)26)31-35(32,33)20-13(24)7-5-8-14(20)25;1-5(2,3)4/h4-11,31H,1-3H3,(H2,27,28,29);1H3,(H,2,3,4)
Standard InChIKey YKGMKSIHIVVYKY-UHFFFAOYSA-N
SMILES CC(C)(C)C1=NC(=C(S1)C2=NC(=NC=C2)N)C3=C(C(=CC=C3)NS(=O)(=O)C4=C(C=CC=C4F)F)F.CS(=O)(=O)O
Description Dabrafenib Mesylate(GSK-2118436 Mesylate) is a novel, potent, and selective Raf kinase inhibitor that is capableof inhibiting the kinase activity of wild-type B-Raf, B-RafV600Eand c-Raf with IC50 values of 3.2, 0.8, and 5.0 nM, respectively.IC50 Value: 3.2/0.8/5.0 nM (B-Raf/B-RafV600E/ c-Raf) [1]Target: B-RafV600Ein vitro: Dabrafenib is a novel, potent, and selective Raf kinase inhibitor that is capableof inhibiting the kinase activity of wild-type B-Raf, B-RafV600Eand c-Raf with IC50 values of 3.2, 0.8, and 5.0 nM, respectively.Kinase panel screening for over 270 kinases has indicated that this inhibitor is selective for Raf kinase, with 400 fold selectivitytowards B-Raf over 91% of the other kinases tested. Specificcellular inhibition of B-RafV600E kinase by this inhibitor leadsto decreased ERK phosphorylation and inhibition of cell proliferationby an initial arrest in the G1 phase of the cell cycle, followedby cell death. This inhibition is selective for cancer cellsthat specifically encode the mutation for B-RafV600E [1]. The combination of GSK2118436 and GSK1120212 effectively inhibited cell growth, decreased ERK phosphorylation, decreased cyclin D1 protein, and increased p27(kip1) protein in the resistant clones. Moreover, the combination of GSK2118436 or GSK1120212 with the phosphoinositide 3-kinase/mTOR inhibitor GSK2126458 enhanced cell growth inhibition and decreased S6 ribosomal protein phosphorylation in these clones [2].in vivo: Oral compoundadministration inhibits the growth of B-RafV600E mutant melanoma(A375P) and colon cancer (Colo205) human tumor xenografts, growingsubcutaneously in immuno-compromised mice [1]. We used an accelerated dose titration method, with the first dose cohort receiving 12 mg dabrafenib daily in a 21-day cycle. Once doses had been established, we expanded the cohorts to include up to 20 patients. On the basis of initial data, we chose a recommended phase 2 dose [3].Toxicity: Treatment-related adverse events of grade 3 or worse occurred in 38 (22%) patients. Eleven (6%) patients developed squamous-cell carcinoma (five [6%] patients in cohort A, of whom one also had keratoacanthoma; six [7%] in cohort B). Four grade 4 treatment-related adverse events occurred in cohort A: one blood amylase increase, one convulsion, one lipase increase, and one neutropenia. Two grade 4 events occurred in cohort B: one agranulocytosis and one intracranial haemorrhage. 51 (30%) patients had a serious adverse event. The three most frequent serious adverse events were pyrexia (ten [6%] patients), intracranial haemorrhage (ten [6%]; one treatment-related), and squamous-cell carcinoma (11 [6%]) [4].Clinical trial: BREAK-2: A Study of GSK-2118436 in Previously Treated BRAF Mutant Metastatic Melanoma. Phase 2
Synonyms N-[3-[5-(2-aminopyrimidin-4-yl)-2-tert-butyl-1,3-thiazol-4-yl]-2-fluorophenyl]-2,6-difluorobenzenesulfonamide;methanesulfonic acid
Reference [1]. Sylvie Laquerre, et al. Abstract B88: A selective Raf kinase inhibitor induces cell death and tumor regression of human cancer cell lines encoding B-RafV600E mutation. Molecular Cancer Therapeutics: December 2009; Volume 8, Issue 12, Supplement 1
[2]. Greger JG, et al. Combinations of BRAF, MEK, and PI3K/mTOR inhibitors overcome acquired resistance to the BRAF inhibitor GSK2118436 dabrafenib, mediated by NRAS or MEK mutations. Mol Cancer Ther. 2012 Apr;11(4):909-20.
[3]. Long GV, et al. Dabrafenib in patients with Val600Glu or Val600Lys BRAF-mutant melanoma metastatic to the brain (BREAK-MB): a multicentre, open-label, phase 2 trial. Lancet Oncol. 2012 Nov;13(11):1087-95.
[4]. Falchook GS, et al. Dabrafenib in patients with melanoma, untreated brain metastases, and other solid tumours: a phase 1 dose-escalation trial. Lancet. 2012 May 19;379(9829):1893-901.
PubChem Compound 44516822
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator